Cas no 25796-77-4 (4H-Cyclopenta2,1-B:3,4-B'dithiophen-4-one)

4H-Cyclopenta[2,1-b:3,4-b']dithiophen-4-one is a fused heterocyclic compound featuring a cyclopenta-dithiophene core with a ketone functional group. This structure imparts unique electronic properties, making it valuable in organic semiconductor applications, particularly in the development of high-performance optoelectronic materials. Its rigid, planar framework enhances π-conjugation, improving charge carrier mobility, while the ketone moiety offers tunability for further functionalization. The compound is of interest in organic photovoltaics (OPVs), field-effect transistors (OFETs), and light-emitting diodes (OLEDs) due to its stability and efficient light absorption/emission characteristics. Its synthetic versatility allows for tailored modifications to optimize performance in specific device architectures.
4H-Cyclopenta2,1-B:3,4-B'dithiophen-4-one structure
25796-77-4 structure
Product Name:4H-Cyclopenta2,1-B:3,4-B'dithiophen-4-one
CAS No:25796-77-4
MF:C9H4OS2
MW:192.257459640503
MDL:MFCD16619150
CID:821511
PubChem ID:172089074
Update Time:2025-10-22

4H-Cyclopenta2,1-B:3,4-B'dithiophen-4-one Chemical and Physical Properties

Names and Identifiers

    • Cyclopenta[2,1-b:3,4-b']dithiophen-4-one
    • 4H-Cyclopenta[1,2-b:5,4-b']dithiophen-4-one
    • 4H-Cyclopenta[2,1-B:3,4-B']dithiophen-4-one
    • 4H-Cyclopenta-[21-b:34-b’]dithiophene-4-one
    • 3,4-b']dithiophen-4-one
    • 4H-Cyclopenta[2,1-b:3,4-b ]dithiophen-4-one
    • 4H-cyclopenta[2,1-b:3,4-b']dithiophene-4-one
    • 4H-Cyclopenta[2,1-b:3,4-b]Dithiophen-4-One
    • 4H-Cyclopenta[1,2-b:5,4-b']bisthiophen-4-one
    • PubChem21299
    • Cyclopenta[2,1-b;3,4-b']dithiophen-4-one
    • C9H4OS2
    • BCP11174
    • 2143AB
    • TRA0037194
    • FCH1188303
    • SY051421
    • 3,3'
    • Cyclopenta[2,1-b
    • 4H-Cyclopenta-[2,1-b:3,4-b']dithiophene-4-one
    • 4H-Δ4,4'-dicyclopenta[2,1 -b:3,4-b']dithiophen-4-one
    • 4H-Cyclopenta[1,2-b:5,4-b inverted exclamation mark ]dithiophen-4-one
    • DS-15102
    • SB66735
    • C2715
    • AC-22787
    • 3,11-dithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraen-7-one
    • CS-W004503
    • AKOS016002140
    • DTXSID40450429
    • 3,11-DITHIATRICYCLO[6.3.0.0(2),?]UNDECA-1(8),2(6),4,9-TETRAEN-7-ONE
    • 4H-Cyclopenta[2,1-b:3,4-b/']dithiophen-4-one
    • YSCH0117
    • MFCD16619150
    • SCHEMBL2111492
    • W10364
    • 4H-Cyclopenta[2,1-b:3,4-b']dithiophen-4-2weeks
    • 4H-Delta4,4\\'-dicyclopenta[2,1-b:3,4-b']dithiophen-4-one
    • 25796-77-4
    • 4H-Cyclopenta2,1-B:3,4-B'dithiophen-4-one
    • MDL： MFCD16619150
    • Inchi： 1S/C9H4OS2/c10-7-5-1-3-11-8(5)9-6(7)2-4-12-9/h1-4H
    • InChI Key： HFIUHKXJUKKOIZ-UHFFFAOYSA-N
    • SMILES： S1C=CC2C(C3C=CSC=3C1=2)=O

Computed Properties

  • Exact Mass: 191.97000
  • Monoisotopic Mass: 191.97035709g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.6
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.553
  • Melting Point: 134.0 to 138.0 deg-C
  • Boiling Point: 349.6±17.0 °C(Predicted)
  • PSA: 73.55000
  • LogP: 3.02100

4H-Cyclopenta2,1-B:3,4-B'dithiophen-4-one Security Information

  • Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

4H-Cyclopenta2,1-B:3,4-B'dithiophen-4-one Customs Data

  • HS CODE：2934.99.9001

4H-Cyclopenta2,1-B:3,4-B'dithiophen-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I132902-1g
4H-Cyclopenta2,1-B:3,4-B'dithiophen-4-one
 25796-77-4 ≥98.0%(GC)
1g
 ¥387.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I132902-250mg
4H-Cyclopenta2,1-B:3,4-B'dithiophen-4-one
 25796-77-4 ≥98.0%(GC)
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 ¥142.90 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AZ214-200mg
4H-Cyclopenta2,1-B:3,4-B'dithiophen-4-one
 25796-77-4 98%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AZ214-50mg
4H-Cyclopenta2,1-B:3,4-B'dithiophen-4-one
 25796-77-4 98%
50mg
 81.0CNY 2021-08-06
abcr
AB437492-250 mg
Cyclopenta[2,1-b:3,4-b']dithiophen-4-one, 95%; .
 25796-77-4 95%
250mg
 €111.70 2023-04-23
abcr
AB437492-1 g
Cyclopenta[2,1-b:3,4-b']dithiophen-4-one, 95%; .
 25796-77-4 95%
1g
 €189.20 2023-04-23
abcr
AB437492-5 g
Cyclopenta[2,1-b:3,4-b']dithiophen-4-one, 95%; .
 25796-77-4 95%
5g
 €496.10 2023-04-23
abcr
AB437492-10 g
Cyclopenta[2,1-b:3,4-b']dithiophen-4-one, 95%; .
 25796-77-4 95%
10g
 €812.00 2023-04-23
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H835163-200mg
4H-Cyclopenta[1,2-b:5,4-b']dithiophen-4-one
 25796-77-4 98%
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 1,001.70 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C2715-200mg
4H-Cyclopenta2,1-B:3,4-B'dithiophen-4-one
 25796-77-4 98.0%(GC)
200mg
 920.0CNY 2021-08-06

4H-Cyclopenta2,1-B:3,4-B'dithiophen-4-one Production Method

4H-Cyclopenta2,1-B:3,4-B'dithiophen-4-one Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:25796-77-4)4H-Cyclopenta[2,1-b:3,4-b']dithiophen-4-one
Order Number:sfd9413
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:25796-77-4)4H-Cyclopenta[2,1-b:3,4-b']dithiophen-4-one
sfd9413
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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